Cas no 88942-61-4 (Cyclohexanecarboxylic acid, 1-fluoro-2,4-dioxo-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-fluoro-2,4-dioxo-, methyl ester
• CAS No: 88942-61-4
• MF: C₈H₉FO₄
• MW: 188.153066396713
• CID: 618984
• PubChem ID: 71320790
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-fluoro-2,4-dioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-fluoro-2,4-dioxo-, methyl ester
• methyl 1-fluoro-2,4-dioxocyclohexane-1-carboxylate
• DTXSID50750669
• 88942-61-4

• Inchi： 1S/C8H9FO4/c1-13-7(12)8(9)3-2-5(10)4-6(8)11/h2-4H2,1H3
• InChI Key： WEOADAXMZWJANL-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OC)C(CC(CC1)=O)=O

Computed Properties

• Exact Mass: 188.04848693g/mol
• Monoisotopic Mass: 188.04848693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.4Ų